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Compound of Interest

Compound Name: Tricyclohexyltin hydride

Cat. No.: B8638210

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the fundamental
physicochemical properties of Tricyclohexyltin Hydride. The information is curated to be a
foundational resource for professionals engaged in chemical research and development.

Core Physicochemical Properties

Tricyclohexyltin hydride, also known as Tricyclohexylstannane, is an organotin compound.[1]
It presents as a viscous, colorless to straw-colored, clear liquid.[1][2] This compound is
primarily utilized as a chemical intermediate in various synthetic processes.[1] A key aspect of
its reactivity is its sensitivity to direct sunlight, which causes slow degradation to an inorganic
tin salt.[1] Furthermore, it can generate hydrogen when exposed to alkalis and protic materials
like water or alcohol, especially in the presence of metal salts.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Tricyclohexyltin Hydride,
providing essential data for experimental design and safety considerations.
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Property Value
Molecular Formula C18H34sn[2][3][4]
Linear Formula (C6H11)3SnH[2]

Molecular Weight 369.17 g/mol [2][3][4]

CAS Number 6056-50-4[2][3][4]
Appearance Viscous, colorless liquid[2]
Boiling Point 129°C @ 0.05 mmHg[1][2][3]
Flash Point 105°C[1][3]

Specific Gravity / Density 1.26[1][3]

Refractive Index

1.5409[1]3]

Vapor Pressure

< 0.1 mmHg @ 20°C[1]

Solubility

Insoluble in water[1]

Logical Relationship Diagram

The following diagram illustrates the core identifying characteristics of Tricyclohexyltin

Hydride and their direct relationship.
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Core Identifiers of Tricyclohexyltin Hydride.
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Experimental Protocols & Further Research

Detailed experimental protocols involving Tricyclohexyltin Hydride are highly specific to its
application in a given synthesis or experimental setup. The provided search results do not
contain specific, citable experimental methodologies or established signaling pathways
associated with this compound for a drug development context. Researchers planning to use
this reagent should consult specialized synthetic chemistry literature and adhere to rigorous
safety protocols, particularly concerning its handling, storage, and disposal.[1] The material is
stable in sealed containers under a dry, inert atmosphere and should be stored at temperatures
below 5°C.[1] Incompatible materials include direct sunlight, oxidizing agents, oxygen, and
water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8638210#tricyclohexyltin-hydride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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